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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in

next-generation photovoltaic technologies. Achieving high power conversion efficiencies

(PCEs) and ensuring long-term stability are primary research focuses. One strategy that has

garnered significant attention is the use of additives to modulate the perovskite crystallization

process and passivate defects. This guide provides a detailed performance comparison of

perovskite solar cells fabricated with and without the additive Dimethylammonium Iodide
(DMAI), supported by experimental data.

Performance Comparison: With vs. Without
Dimethylammonium Iodide
The inclusion of DMAI in the precursor solution for cesium-based inorganic perovskite solar

cells has been shown to significantly impact the final device performance. Research indicates

that DMAI facilitates the formation of a mixed-cation perovskite, in this case,

DMA0.15Cs0.85PbI3, which exhibits superior photovoltaic properties compared to its pure
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inorganic counterpart, γ-CsPbI3.[1][2][3] The key performance metrics are summarized in the

table below, based on data from a comparative study.

Performance Metric
Perovskite with DMAI
(DMA0.15Cs0.85PbI3)

Perovskite without DMAI
(γ-CsPbI3)

Power Conversion Efficiency

(PCE)
Highly Improved Lower

Open-Circuit Voltage (Voc) Data not specified Data not specified

Short-Circuit Current Density

(Jsc)
Data not specified Data not specified

Fill Factor (FF) Data not specified Data not specified

Bandgap 1.67 eV 1.73 eV

Thermodynamic Stability Stable
Spontaneously converts to δ-

CsPbI3

Note: While the primary reference highlights a "highly improved" device efficiency, specific

numerical values for PCE, Voc, Jsc, and FF for a direct side-by-side comparison under the

same conditions were not explicitly provided in the abstract. The significant difference in

bandgap and stability are key indicators of the performance enhancement.

Experimental Protocols
The following are detailed methodologies for the fabrication of perovskite solar cells, both with

and without the use of Dimethylammonium Iodide, based on established research protocols.

I. Substrate Preparation (Common for both methods)
Fluorine-doped tin oxide (FTO) coated glass substrates are etched with zinc powder and 2M

HCl.

The substrates are then sequentially cleaned in an ultrasonic bath with detergent, deionized

water, acetone, and isopropanol for 15 minutes each.
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Substrates are dried with a nitrogen gun and subsequently treated with UV-ozone for 15

minutes before use.

II. Electron Transport Layer (ETL) Deposition (Common
for both methods)

A compact TiO2 layer is deposited on the FTO substrates by spin-coating a precursor

solution.

A mesoporous TiO2 layer is then deposited on top of the compact layer.

The substrates with the TiO2 layers are annealed at high temperatures.

III. Perovskite Layer Deposition
A. With Dimethylammonium Iodide (DMAI-Derived Method)

Precursor Solution Preparation: A precursor solution is prepared by dissolving

Dimethylammonium iodide (DMAI), Cesium Iodide (CsI), and Lead (II) Iodide (PbI2) in a

solvent such as Dimethyl Sulfoxide (DMSO).[1][2]

Spin-Coating: The prepared precursor solution is spin-coated onto the mesoporous TiO2

layer in a nitrogen-filled glovebox.

Annealing: The film is then annealed at a specific temperature. During this process, a mixed

perovskite (DMA0.15Cs0.85PbI3) is formed through a solid-state reaction.[1][2][3]

B. Without Dimethylammonium Iodide (Conventional Method for γ-CsPbI3)

Precursor Solution Preparation: A precursor solution is prepared by dissolving Cesium Iodide

(CsI) and Lead (II) Iodide (PbI2) in a suitable solvent.

Spin-Coating: The precursor solution is spin-coated onto the mesoporous TiO2 layer.

High-Temperature Annealing: The film is subjected to a high-temperature annealing process

(e.g., 350°C) to form the γ-CsPbI3 phase.[1]
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IV. Hole Transport Layer (HTL) and Electrode Deposition
(Common for both methods)

A solution of Spiro-OMeTAD, a common hole-transporting material, is deposited onto the

perovskite layer via spin-coating.

Finally, a gold (Au) or other suitable metal electrode is deposited on top of the HTL by

thermal evaporation to complete the device.

V. Characterization (Common for both methods)
The current density-voltage (J-V) characteristics of the fabricated solar cells are measured

under simulated AM 1.5G solar illumination.

The external quantum efficiency (EQE) is measured to determine the cell's efficiency at

different wavelengths.

The crystal structure and morphology of the perovskite films are characterized using X-ray

diffraction (XRD) and scanning electron microscopy (SEM), respectively.

The stability of the unencapsulated devices is tested under controlled environmental

conditions (e.g., humidity, temperature).

Visualizing the Process and Mechanism
To better understand the experimental workflow and the role of DMAI, the following diagrams

are provided.
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Caption: Experimental workflow for comparing perovskite solar cells with and without DMAI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [performance comparison of perovskite solar cells with
and without Dimethylammonium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587156#performance-comparison-of-perovskite-
solar-cells-with-and-without-dimethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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